piperidin-4-one O-tert-butyl-oxime

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: N-[(2-methylpropan-2-yl)oxy]piperidin-4-imine
• InChI: InChI=1S/C9H18N2O/c1-9(2,3)12-11-8-4-6-10-7-5-8/h10H,4-7H2,1-3H3
• InChI Key: PPXZECCBYYCFML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)ON=C1CCNCC1

Description

Piperidin-4-one O-tert-butyl-oxime is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 34 ml of dichloromethane containing 0.9 g of tert-butyl ester of 4-tert-butoxyimino-piperidine-1-carboxylic acid is cooled to 0° C. 25 ml of a 4M solution of hydrochloric acid in dioxane (30 eq) is added. The reaction mixture is stirred at room temperature for 3 hours and then diluted by adding dichloromethane. A saturated solution of sodium hydrogen carbonate is then added until pH=8 is obtained. The aqueous phase is extracted three times with dichloromethane. The organic phases are then combined, dried over sodium sulfate, filtered and concentrated to dryness under reduced pressure. 0.49 g of piperidin-4-one O-tert-butyl-oxime is obtained.